Cas no 782475-37-0 (Br-PEG3-C2-Boc)

Br-PEG3-C2-Boc is a heterobifunctional polyethylene glycol (PEG) derivative featuring a bromo (Br) terminus, a triethylene glycol (PEG3) spacer, and a Boc-protected amine group. This compound is widely used in bioconjugation and linker chemistry due to its dual reactivity: the bromo group enables nucleophilic substitution reactions, while the Boc-protected amine can be deprotected for further functionalization. The PEG spacer enhances solubility and reduces steric hindrance, facilitating efficient coupling in aqueous or organic media. Its stability and well-defined structure make it suitable for applications in peptide synthesis, drug delivery, and materials science. The Boc group ensures selective amine protection, enabling controlled stepwise synthesis in complex molecular architectures.

Br-PEG3-C2-Boc structure

Product Name:Br-PEG3-C2-Boc

CAS No:782475-37-0

MF:C₁₃H₂₅BrO₅

MW:341.238604307175

MDL:MFCD22574821

CID:2117300

PubChem ID:59615995

Update Time:2025-06-09

Br-PEG3-C2-Boc Chemical and Physical Properties

Names and Identifiers

- tert-butyl 3-(2-(2-(2-bromoethoxy)ethoxy)ethoxy)propanoate
- Bromo-PEG3-t-butyl ester
- Br-PEG3-C2-Boc
- Br-PEG3-CH2CH2COOtBu
- BIPG1349
- BP-20683
- SY273132
- Bromo-PEG3-t-butylester
- SCHEMBL2490466
- 782475-37-0
- tert-butyl 3-[2-[2-(2-bromoethoxy)ethoxy]ethoxy]propanoate
- Br-PEG3-COOtBu
- EN300-7424349
- BS-44812
- Bromo-PEG3-tert-butyl Ester
- CS-0108229
- HY-130483
- TERT-BUTYL 3-{2-[2-(2-BROMOETHOXY)ETHOXY]ETHOXY}PROPANOATE
- MFCD22574821
- AKOS040741448
- C90648
- DA-41365
- MDL： MFCD22574821
- Inchi： 1S/C13H25BrO5/c1-13(2,3)19-12(15)4-6-16-8-10-18-11-9-17-7-5-14/h4-11H2,1-3H3
- InChI Key： ISAHSVMMFPHXFG-UHFFFAOYSA-N
- SMILES： BrCCOCCOCCOCCC(=O)OC(C)(C)C

Computed Properties

Exact Mass: 340.08854 g/mol
Monoisotopic Mass: 340.08854 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 19
Rotatable Bond Count: 13
Complexity: 228
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 54
Molecular Weight: 341.24
XLogP3: 1.4

Br-PEG3-C2-Boc Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-20683-1g	Br-PEG3-C2-Boc	782475-37-0	98%	1g	12112.0CNY	2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-20683-250mg	Br-PEG3-C2-Boc	782475-37-0	98%	250mg	3990.0CNY	2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-20683-500mg	Br-PEG3-C2-Boc	782475-37-0	98%	500mg	6412.0CNY	2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-20683-5g	Br-PEG3-C2-Boc	782475-37-0	98%	5g	25650.0CNY	2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-ZK015-1g	Br-PEG3-C2-Boc	782475-37-0	95%	1g	10137.0CNY	2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-ZK015-200mg	Br-PEG3-C2-Boc	782475-37-0	95%	200mg	2896.0CNY	2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-ZK015-50mg	Br-PEG3-C2-Boc	782475-37-0	95%	50mg	937.0CNY	2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-20683-1g	Bromo-PEG3-t-butyl ester	782475-37-0	98%	1g	12112CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-20683-250mg	Bromo-PEG3-t-butyl ester	782475-37-0	98%	250mg	3990CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-20683-500mg	Bromo-PEG3-t-butyl ester	782475-37-0	98%	500mg	6412CNY	2021-05-07